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Alkaline earth metal thiosulfates
Alkaline earth metal thiosulfates are inorganic compounds consisting of an alkaline earth metal cation (such as Ca²⁺, Mg²⁺, Ba²⁺) and the thiosulfate anion (S₂O₃²⁻). These salts exhibit a variety of chemical properties depending on their specific composition. For instance, calcium thiosulfate (Ca(S₂O₃)₂) is widely used in photography as a fixer, while magnesium thiosulfate is utilized for its ability to react with silver halides and form soluble complexes.
Alkaline earth metal thiosulfates are highly water-soluble and can be prepared by the reaction of thiosulfuric acid (H₂S₂O₃) or sodium thiosulfate (Na₂S₂O₃) with appropriate alkaline earth metal hydroxides. These compounds play significant roles in various industries, including photography, wastewater treatment, and as reagents in analytical chemistry.
In photographic applications, they are essential for developing black-and-white films by converting silver halide complexes into metallic silver. In the field of environmental science, these salts can be used to treat water by precipitating heavy metals, thus improving water quality. Additionally, their ability to form stable complexes with metal ions makes them useful in analytical chemistry for complexometric titrations and other quantitative analysis methods.
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Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
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Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
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Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
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(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
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Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...
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Isoalkanes, C10-13 Cas No: 68551-17-7